Cas no 392330-28-8 (Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]-)

• Product Name: Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]-
• CAS No: 392330-28-8
• MF: C₁₃H₁₁ClO₄S
• MW: 298.742041826248
• CID: 1509692
• PubChem ID: 11197304
• Update Time: 2025-04-21

Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]-
• 3-((6-Chloro-2-naphthyl)sulfonyl)propanoic acid
• 3-(6-chloro-2-naphthyl)sulfonylpropionic acid
• 392330-28-8
• 3-((6-chloro-2-naphthyl)sulfonyl)propionic acid
• 3-[(6-chloro-2-naphthyl)sulfonyl]propionic acid
• SCHEMBL947731
• BDBM50304623
• DB-112419
• 3-(6-chloronaphthalen-2-ylsulfonyl)propanoic acid
• CHEMBL610174
• FLEOKTLZKINDIE-UHFFFAOYSA-N

• Inchi： 1S/C13H11ClO4S/c14-11-3-1-10-8-12(4-2-9(10)7-11)19(17,18)6-5-13(15)16/h1-4,7-8H,5-6H2,(H,15,16)
• InChI Key： FLEOKTLZKINDIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=CC(=C2)S(CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 298.00673
• Monoisotopic Mass: 298.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes